Cas no 2138377-29-2 (5-Methoxy-2-(2-methylbutan-2-yl)quinolin-3-ol)

5-Methoxy-2-(2-methylbutan-2-yl)quinolin-3-ol is a quinoline derivative with potential applications in pharmaceutical and chemical research due to its unique structural features. The methoxy and hydroxyl functional groups at the 5- and 3-positions, respectively, enhance its reactivity and binding affinity, making it a valuable intermediate for drug development. The branched 2-methylbutan-2-yl substituent at the 2-position contributes to increased lipophilicity, which may improve membrane permeability in biological systems. This compound is of interest for its potential use in synthesizing bioactive molecules, particularly in medicinal chemistry, where modified quinolines are explored for their therapeutic properties. Its well-defined structure allows for precise modifications in targeted synthesis.

5-Methoxy-2-(2-methylbutan-2-yl)quinolin-3-ol structure

2138377-29-2 structure

Product Name:5-Methoxy-2-(2-methylbutan-2-yl)quinolin-3-ol

CAS No:2138377-29-2

MF:C₁₅H₁₉NO₂

MW:245.31686425209

CID:6203902

PubChem ID:165487728

Update Time:2025-10-30

5-Methoxy-2-(2-methylbutan-2-yl)quinolin-3-ol Chemical and Physical Properties

Names and Identifiers

- EN300-801384
- 5-methoxy-2-(2-methylbutan-2-yl)quinolin-3-ol
- 2138377-29-2
- 5-Methoxy-2-(2-methylbutan-2-yl)quinolin-3-ol
- Inchi： 1S/C15H19NO2/c1-5-15(2,3)14-12(17)9-10-11(16-14)7-6-8-13(10)18-4/h6-9,17H,5H2,1-4H3
- InChI Key： ZNIPAMKSLFXZPL-UHFFFAOYSA-N
- SMILES： OC1=CC2C(=CC=CC=2N=C1C(C)(C)CC)OC

Computed Properties

Exact Mass: 245.141578849g/mol
Monoisotopic Mass: 245.141578849g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 280
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 42.4Å²

5-Methoxy-2-(2-methylbutan-2-yl)quinolin-3-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-801384-0.05g	5-methoxy-2-(2-methylbutan-2-yl)quinolin-3-ol	2138377-29-2	95%	0.05g	$707.0	2024-05-21
Enamine	EN300-801384-0.1g	5-methoxy-2-(2-methylbutan-2-yl)quinolin-3-ol	2138377-29-2	95%	0.1g	$741.0	2024-05-21
Enamine	EN300-801384-0.25g	5-methoxy-2-(2-methylbutan-2-yl)quinolin-3-ol	2138377-29-2	95%	0.25g	$774.0	2024-05-21
Enamine	EN300-801384-0.5g	5-methoxy-2-(2-methylbutan-2-yl)quinolin-3-ol	2138377-29-2	95%	0.5g	$809.0	2024-05-21
Enamine	EN300-801384-1.0g	5-methoxy-2-(2-methylbutan-2-yl)quinolin-3-ol	2138377-29-2	95%	1.0g	$842.0	2024-05-21
Enamine	EN300-801384-2.5g	5-methoxy-2-(2-methylbutan-2-yl)quinolin-3-ol	2138377-29-2	95%	2.5g	$1650.0	2024-05-21
Enamine	EN300-801384-5.0g	5-methoxy-2-(2-methylbutan-2-yl)quinolin-3-ol	2138377-29-2	95%	5.0g	$2443.0	2024-05-21
Enamine	EN300-801384-10.0g	5-methoxy-2-(2-methylbutan-2-yl)quinolin-3-ol	2138377-29-2	95%	10.0g	$3622.0	2024-05-21

5-Methoxy-2-(2-methylbutan-2-yl)quinolin-3-ol Related Literature

1. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
2. Excitonic channels from bio-inspired templated supramolecular assembly of J-aggregate nanowires†

Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
3. Fe3O4 nanosphere@microporous organic networks: enhanced anode performances in lithium ion batteries through carbonization†

Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
4. Excited state potential energy surfaces and their interactions in FeIVO active sites

Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
5. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

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Additional information on 5-Methoxy-2-(2-methylbutan-2-yl)quinolin-3-ol

5-Methoxy-2-(2-methylbutan-2-yl)quinolin-3-ol

5-Methoxy-2-(2-methylbutan-2-yl)quinolin-3-ol is a structurally complex organic compound with the CAS registry number No. 2138377-29-2. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities and applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a quinoline skeleton, a methoxy group at position 5, and a bulky 2-methylbutan-2-yl substituent at position 2, along with a hydroxyl group at position 3. These structural elements contribute to its unique chemical properties and potential bioactivity.

The synthesis of 5-Methoxy-2-(2-methylbutan-2-yl)quinolin-3-ol involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent advancements in catalytic methods and asymmetric synthesis have enabled more efficient routes to this compound, reducing production costs and improving yield. Researchers have also explored green chemistry approaches, such as using biocatalysts or solvent-free conditions, to synthesize this compound in an environmentally friendly manner.

One of the most promising applications of 5-Methoxy-2-(2-methylbutan-2-yli)quinolinol lies in its potential as a bioactive agent. Studies have shown that this compound exhibits antioxidant activity, which makes it a candidate for use in skincare products or as a food additive to prevent oxidative damage. Additionally, its ability to inhibit certain enzymes, such as tyrosinase, suggests its potential in treating pigmentation disorders or developing cosmetic products for skin whitening.

Recent research has also focused on the anticancer properties of this compound. Preclinical studies indicate that 5-Methoxy...